Cas no 1375186-68-7 (N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide)

N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide is a specialized chemical compound featuring a furan-3-carboxamide backbone substituted with a cyano(3,4-dichlorophenyl)methyl group. This structure imparts unique reactivity and potential applications in agrochemical and pharmaceutical research. The presence of dichlorophenyl and cyano functional groups enhances its electrophilic properties, making it a valuable intermediate in synthetic chemistry. Its furan ring contributes to stability while allowing further functionalization. The compound is particularly noted for its potential as a precursor in the development of biologically active molecules, including pesticides or pharmacophores. Careful handling is advised due to its reactive moieties. Analytical methods such as HPLC and NMR confirm its purity and structural integrity.
N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide structure
1375186-68-7 structure
Product Name:N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide
CAS No:1375186-68-7
MF:C13H8Cl2N2O2
MW:295.120820999146
CID:5966144
PubChem ID:72043236
Update Time:2025-10-21

N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide
    • N-[cyano-(3,4-dichlorophenyl)methyl]furan-3-carboxamide
    • EN300-26685804
    • AKOS033126393
    • 1375186-68-7
    • Z1167916206
    • N-[cyano(3,4-dichlorophenyl)methyl]furan-3-carboxamide
    • Inchi: 1S/C13H8Cl2N2O2/c14-10-2-1-8(5-11(10)15)12(6-16)17-13(18)9-3-4-19-7-9/h1-5,7,12H,(H,17,18)
    • InChI Key: CPKLALMHLZHKOO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C#N)NC(C1=COC=C1)=O)Cl

Computed Properties

  • Exact Mass: 293.9962829g/mol
  • Monoisotopic Mass: 293.9962829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66Ų

N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685804-0.05g
N-[cyano(3,4-dichlorophenyl)methyl]furan-3-carboxamide
1375186-68-7 95.0%
0.05g
$212.0 2025-03-20

N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide Related Literature

Additional information on N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide

Comprehensive Overview of N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide (CAS No. 1375186-68-7)

The compound N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide (CAS No. 1375186-68-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Known for its unique structural features, this molecule combines a furan-3-carboxamide backbone with a 3,4-dichlorophenyl moiety, offering potential applications in drug discovery and crop protection. Researchers are particularly interested in its cyano group functionality, which enhances its reactivity and binding affinity in biological systems.

In recent years, the demand for novel heterocyclic compounds like N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide has surged due to their versatility in addressing challenges such as antimicrobial resistance and sustainable agriculture. The compound’s 3,4-dichlorophenyl segment is frequently studied for its role in modulating enzyme interactions, making it a candidate for targeted therapies. Meanwhile, the furan-3-carboxamide component is explored for its potential in developing eco-friendly pesticides, aligning with global trends toward greener agrochemicals.

The synthesis of CAS No. 1375186-68-7 involves multi-step organic reactions, often starting from commercially available furan-3-carboxylic acid derivatives. Key steps include cyanation and amide coupling, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for verifying the purity and structural integrity of the final product. These methodologies are frequently searched by chemists seeking optimization strategies for similar compounds.

One of the most searched questions regarding N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide revolves around its biological activity. Preliminary studies suggest it may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways, sparking interest in its potential as a lead compound for anti-inflammatory drugs. Additionally, its agrochemical applications are under investigation, with researchers examining its efficacy against plant pathogens while minimizing environmental impact—a hot topic in sustainable farming.

From a commercial perspective, CAS No. 1375186-68-7 is primarily supplied by specialized chemical manufacturers catering to research institutions and pharmaceutical developers. Pricing and availability often depend on scale, with custom synthesis services being a popular option for labs requiring tailored quantities. The compound’s patent status and regulatory compliance are also frequently queried, as these factors influence its adoption in industrial applications.

Future research directions for N-cyano(3,4-dichlorophenyl)methylfuran-3-carboxamide may include structure-activity relationship (SAR) studies to refine its therapeutic or agrochemical properties. Computational modeling and high-throughput screening could accelerate its development, addressing the growing demand for innovative solutions in healthcare and agriculture. As the scientific community continues to explore its potential, this compound remains a compelling subject for both academic and industrial research.

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